Cas no 1361876-82-5 (Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1361876-82-5
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931646
• Update Time: 2025-10-21

Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)9-7(5-15)4-8(6(2)16-9)19-11(12,13)14/h4H,3,5,15H2,1-2H3
• InChI Key： AWEGDYXGNXCDSJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)N=C(C(=O)OCC)C(CN)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 5-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1361876-82-5): A Comprehensive Overview

Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1361876-82-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a trifluoromethoxy group and an aminomethyl moiety, offers a wide range of potential applications in drug discovery and development.

The trifluoromethoxy group is known for its strong electron-withdrawing properties, which can significantly influence the physicochemical properties of the molecule. This feature makes Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate an attractive candidate for the design of drugs with improved pharmacokinetic profiles, such as enhanced solubility and metabolic stability. Recent studies have highlighted the importance of fluorinated compounds in drug development, particularly in the context of central nervous system (CNS) disorders and oncology.

The aminomethyl moiety in Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate provides a reactive site for further chemical modifications, enabling the synthesis of a diverse array of derivatives. This flexibility is crucial for optimizing the biological activity and selectivity of the compound. For instance, researchers have explored the use of this compound as a scaffold for developing potent inhibitors of specific enzymes involved in various disease pathways.

In the realm of medicinal chemistry, Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutics. One notable application is in the treatment of neurodegenerative diseases, where the compound's ability to cross the blood-brain barrier and modulate specific receptors or enzymes is highly valuable. Preclinical studies have shown promising results in models of Alzheimer's disease and Parkinson's disease, suggesting that this compound may have therapeutic potential in these conditions.

Furthermore, Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate has been evaluated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been demonstrated in both in vitro and in vivo studies, making it a promising candidate for further development as an anti-inflammatory agent.

The pharmacological profile of Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate has also been studied extensively. Its low molecular weight and favorable lipophilicity contribute to its good oral bioavailability and tissue distribution. These properties are essential for ensuring that the compound reaches its intended target sites within the body effectively. Additionally, the compound's stability under physiological conditions ensures that it remains active over an extended period, which is crucial for maintaining therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have indicated that Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings. Ongoing research aims to further elucidate the long-term safety and potential side effects of this compound.

The synthetic route to Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate has been well-documented in the literature. The synthesis typically involves several steps, including the formation of key intermediates such as 5-bromopyridine-2-carbaldehyde and subsequent functional group manipulations to introduce the desired substituents. The efficiency and scalability of these synthetic methods are critical factors for large-scale production and commercialization.

In conclusion, Ethyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1361876-82-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, underscoring its significance in modern drug discovery efforts.